Cas no 6319-77-3 ( )

• Product Name: &nbsp
• CAS No: 6319-77-3
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 959157
• PubChem ID: 233412
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-phenyl-2-benzofuran-1-carboxamide
• 3-oxo-1-phenyl-1,3-dihydro-2-benzofuran-1-carboxamide
• 3-Oxo-1-phenyl-phthalan-1-carbonsaeure-amid
• 3-oxo-1-phenyl-phthalan-1-carboxylic acid amide
• AC1L5PZN
• AG-J-59704
• AR-1F4775
• CTK2F6583
• NSC31914
• SureCN7571843
• NSC-31914
• DTXSID20283515
• KQQLLDIJRNGTHA-UHFFFAOYSA-N
• 6319-77-3
• 3-Oxo-1-phenyl-1,3-dihydroisobenzofuran-1-carboxamide
• SCHEMBL7571843
•  

• Inchi： 1S/C15H11NO3/c16-14(18)15(10-6-2-1-3-7-10)12-9-5-4-8-11(12)13(17)19-15/h1-9H,(H2,16,18)
• InChI Key： KQQLLDIJRNGTHA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1(C(N)=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 253.07393
• Monoisotopic Mass: 253.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 544.9°C at 760 mmHg
• Flash Point: 308.5°C
• Refractive Index: 1.647
• PSA: 69.39
• LogP: 2.28620